Convallagenin A 3-O-alpha-L-arabinopyranoside
Overview
Description
Convallagenin A 3-O-alpha-L-arabinopyranoside is a triterpenoid.
Scientific Research Applications
Molecular Structure and Isolation
Convallagenin A 3-O-alpha-L-arabinopyranoside is a steroidal saponin identified in the flowers of Convallaria keisukei, commonly known as the Japanese lily of the valley. Its structure has been elucidated through various chemical studies, revealing its unique molecular composition and properties (Kimura, Toma, Yoshizawa, & Akiyama, 1968).
Biological Interactions and Functions
The interaction of concanavalin A, a carbohydrate-binding protein, with normal and transformed cells has been studied, demonstrating the protein's ability to agglutinate leukemic and other transformed cells, but not normal cells under the same conditions. This highlights the potential significance of glycoproteins like Convallagenin A 3-O-alpha-L-arabinopyranoside in cellular processes and disease states (Inbar & Sachs, 1969).
Glycoside Hydrolase Activities
Research on glycoside hydrolases, including concanavalin A-binding proteins from alfalfa roots, emphasizes the role of these enzymes in the remodeling of cell walls during plant growth. Such studies are vital for understanding the biological functions and potential applications of glycosides like Convallagenin A 3-O-alpha-L-arabinopyranoside (Xiong et al., 2007).
Potential Therapeutic Applications
The hederagenin saponin SMG-1, which possesses a structural similarity to Convallagenin A 3-O-alpha-L-arabinopyranoside, has been identified as a natural inhibitor of the FMLP receptor in human neutrophils. This finding suggests potential therapeutic applications in treating inflammatory diseases and highlights the importance of researching similar compounds like Convallagenin A 3-O-alpha-L-arabinopyranoside (Hwang et al., 2010).
properties
CAS RN |
19316-94-0 |
|---|---|
Product Name |
Convallagenin A 3-O-alpha-L-arabinopyranoside |
Molecular Formula |
C32H52O9 |
Molecular Weight |
580.7 g/mol |
IUPAC Name |
(2S,3R,4S,5S)-2-[(1S,2S,4S,5'S,6R,7S,8R,9S,12S,13S,14R,16S,18S)-14,18-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxane-3,4,5-triol |
InChI |
InChI=1S/C32H52O9/c1-16-5-10-32(39-14-16)17(2)25-23(41-32)12-21-19-6-9-31(37)13-18(40-28-27(36)26(35)22(33)15-38-28)11-24(34)30(31,4)20(19)7-8-29(21,25)3/h16-28,33-37H,5-15H2,1-4H3/t16-,17-,18-,19+,20-,21-,22-,23-,24+,25-,26-,27+,28-,29-,30-,31-,32+/m0/s1 |
InChI Key |
CDJCQFDFKCXDKX-ZCYOMUHCSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@]6([C@@]5([C@@H](C[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@H](CO7)O)O)O)O)C)O)C)C)OC1 |
SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6)OC7C(C(C(CO7)O)O)O)O)C)O)C)C)OC1 |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6)OC7C(C(C(CO7)O)O)O)O)C)O)C)C)OC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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